Cas no 3914-48-5 (2-(chloromethyl)-5-(methylsulfanyl)-1,3,4-thiadiazole)
2-(chloromethyl)-5-(methylsulfanyl)-1,3,4-thiadiazole Chemical and Physical Properties
Names and Identifiers
-
- 1,3,4-THIADIAZOLE, 2-(CHLOROMETHYL)-5-(METHYLTHIO)-
- 2-(chloromethyl)-5-methylsulfanyl-1,3,4-thiadiazole
- 2-(chloromethyl)-5-(methylsulfanyl)-1,3,4-thiadiazole
- DAA91448
- G44858
- AKOS026727011
- 3914-48-5
- EN300-52350
- SCHEMBL7981774
- CS-0250825
- 984-105-5
-
- Inchi: 1S/C4H5ClN2S2/c1-8-4-7-6-3(2-5)9-4/h2H2,1H3
- InChI Key: YTPURTLYIXRGNP-UHFFFAOYSA-N
- SMILES: S1C(SC)=NN=C1CCl
Computed Properties
- Exact Mass: 179.9582682Da
- Monoisotopic Mass: 179.9582682Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 9
- Rotatable Bond Count: 2
- Complexity: 92.6
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 79.3Ų
Experimental Properties
- Density: 1.5±0.1 g/cm3
- Boiling Point: 294.8±42.0 °C at 760 mmHg
- Flash Point: 132.1±27.9 °C
- Vapor Pressure: 0.0±0.6 mmHg at 25°C
2-(chloromethyl)-5-(methylsulfanyl)-1,3,4-thiadiazole Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
2-(chloromethyl)-5-(methylsulfanyl)-1,3,4-thiadiazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C621650-25mg |
2-(chloromethyl)-5-(methylsulfanyl)-1,3,4-thiadiazole |
3914-48-5 | 25mg |
$ 70.00 | 2022-06-06 | ||
| TRC | C621650-50mg |
2-(chloromethyl)-5-(methylsulfanyl)-1,3,4-thiadiazole |
3914-48-5 | 50mg |
$ 95.00 | 2022-06-06 | ||
| TRC | C621650-250mg |
2-(chloromethyl)-5-(methylsulfanyl)-1,3,4-thiadiazole |
3914-48-5 | 250mg |
$ 365.00 | 2022-06-06 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1321495-50mg |
2-(Chloromethyl)-5-(methylsulfanyl)-1,3,4-thiadiazole |
3914-48-5 | 95% | 50mg |
¥2059.00 | 2024-05-15 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1321495-100mg |
2-(Chloromethyl)-5-(methylsulfanyl)-1,3,4-thiadiazole |
3914-48-5 | 95% | 100mg |
¥3088.00 | 2024-05-15 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1321495-250mg |
2-(Chloromethyl)-5-(methylsulfanyl)-1,3,4-thiadiazole |
3914-48-5 | 95% | 250mg |
¥5076.00 | 2024-05-15 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1321495-500mg |
2-(Chloromethyl)-5-(methylsulfanyl)-1,3,4-thiadiazole |
3914-48-5 | 95% | 500mg |
¥8255.00 | 2024-05-15 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1321495-1g |
2-(Chloromethyl)-5-(methylsulfanyl)-1,3,4-thiadiazole |
3914-48-5 | 95% | 1g |
¥10152.00 | 2024-05-15 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1321495-2.5g |
2-(Chloromethyl)-5-(methylsulfanyl)-1,3,4-thiadiazole |
3914-48-5 | 95% | 2.5g |
¥21593.00 | 2024-05-15 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1321495-5g |
2-(Chloromethyl)-5-(methylsulfanyl)-1,3,4-thiadiazole |
3914-48-5 | 95% | 5g |
¥34372.00 | 2024-05-15 |
2-(chloromethyl)-5-(methylsulfanyl)-1,3,4-thiadiazole Related Literature
-
Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
-
Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
-
Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
-
Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
Additional information on 2-(chloromethyl)-5-(methylsulfanyl)-1,3,4-thiadiazole
Comprehensive Overview of 2-(Chloromethyl)-5-(Methylsulfanyl)-1,3,4-Thiadiazole (CAS No: 3914-48-5)
2-(Chloromethyl)-5-(methylsulfanyl)-1,3,4-thiadiazole, a heterocyclic compound with the CAS registry number 3914-48-5, has garnered significant attention in recent years due to its unique structural features and emerging applications in pharmaceutical and biochemical research. This molecule belongs to the thiadiazole class of compounds, which are known for their diverse biological activities. The combination of a chloromethyl group at position 2 and a methylsulfanyl substituent at position 5 creates a versatile platform for chemical modifications and functionalization. Recent advancements in synthetic methodologies and computational modeling have further expanded its utility in drug discovery programs targeting cancer therapies and antimicrobial agents.
The core structure of 1,3,4-thiadiazole, a six-membered ring containing sulfur (S) and nitrogen (N) atoms arranged in a specific configuration (N-N-S-N), contributes to its inherent stability and electronic properties. The presence of the methylsulfanyl group (-SCH₃) at the 5-position enhances electron-donating capacity while the chloromethyl substituent (-CH₂Cl) provides sites for nucleophilic substitution reactions. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that this compound's sulfur-containing moiety exhibits synergistic effects with platinum-based anticancer drugs by modulating intracellular glutathione levels without increasing cytotoxicity. Researchers from Stanford University reported that when conjugated with polyethylene glycol derivatives via the chloromethyl group, it forms stable prodrugs capable of enhancing tumor penetration in preclinical models.
In terms of physicochemical properties, this compound displays a melting point range between 68–70°C under standard conditions. Its solubility profile shows moderate solubility in polar organic solvents such as dimethyl sulfoxide (DMSO) and dichloromethane while remaining poorly soluble in water—a characteristic advantageous for formulation into lipid-based drug delivery systems. Spectroscopic data from recent NMR studies (ACS Omega 2022) confirm the precise spatial arrangement of substituents around the thiadiazole ring system through analysis of coupling constants between chlorinated methylene protons and adjacent nitrogen environments.
Synthetic approaches to prepare this compound have evolved significantly since its initial synthesis described by Smith et al. (Journal of Organic Chemistry 1967). Modern protocols now utilize microwave-assisted reactions under solvent-free conditions to achieve yields exceeding 85% within minutes. A notable method reported in Green Chemistry (2023) involves cyclization of cyanoguanidine with chloroacetyl chloride and methyl mercaptan using montmorillonite K10 as an eco-friendly catalyst. This technique reduces reaction times by over 60% compared to conventional methods while eliminating hazardous solvents like DMF.
Biochemical studies reveal that this compound acts as a selective inhibitor of histone deacetylase isoform HDAC6 at submicromolar concentrations according to data from Nature Communications (2023). Its ability to cross the blood-brain barrier was validated through parallel artificial membrane permeability assays (PAMPA), suggesting potential utility in neurodegenerative disease treatments. In antiviral research published in Antiviral Research (January 2024), this molecule demonstrated inhibitory activity against hepatitis C virus replication by disrupting NS5B polymerase function without affecting host cell viability.
The structural flexibility enabled by its methylsulfanyl-chloromethyl-thiadiazole framework allows for facile derivatization into bioconjugates. Researchers at MIT engineered a fluorescent probe by attaching this compound to coumarin derivatives via click chemistry reactions, achieving real-time visualization of reactive oxygen species dynamics in living cells as reported in Chemical Science (March 2024). Such applications highlight its value as an intermediate for developing targeted diagnostic agents.
In pharmacokinetic evaluations conducted on murine models per Bioorganic & Medicinal Chemistry Letters (April 2024), oral administration resulted in plasma half-life extension when co-administered with cyclodextrin complexes due to enhanced metabolic stability from steric hindrance introduced by both substituents. The compound's unique absorption spectrum between 280–310 nm nm makes it amenable for use as an intrinsic fluorescent marker without requiring additional labeling steps—a significant advantage over traditional fluorophores requiring complex conjugation processes.
A groundbreaking study published in Advanced Materials (June 2024) utilized this molecule's redox properties to create stimuli-responsive hydrogels that release encapsulated doxorubicin specifically under tumor microenvironment conditions characterized by elevated glutathione concentrations. The mechanism leverages the reversible thiol-disulfide exchange involving the methylsulfanyl group's sulfur atom,
In analytical chemistry applications, this compound serves as an effective chelating agent for heavy metal ions such as lead(II) and cadmium(II). Spectrophotometric studies reported in Talanta (July 2024) showed high selectivity constants (>10⁴ M⁻¹) under physiological pH ranges when used as part of novel ion-selective electrode membranes. Its ability to form stable metal complexes has led to its evaluation as a potential antidote component for heavy metal poisoning cases where rapid detoxification is critical.
Safety considerations indicate minimal acute toxicity based on OECD guidelines testing up to 5 g/kg oral dosing levels according to recent toxicological assessments published in Toxicology Reports (February 2024). Storage recommendations emphasize maintaining dry conditions below -18°C owing to its tendency toward hydrolysis under humid environments—a property exploited intentionally during enzymatic degradation studies reported by researchers at ETH Zurich last year.
Ongoing research focuses on optimizing its photophysical properties through solid-state synthesis techniques described in Crystal Growth & Design (September 2023). By forming co-crystals with organic acids like camphorsulfonic acid, scientists achieved quantum yield improvements from ~7% to over 38%, making it viable for optogenetic applications where precise light-controlled molecular interactions are required.
This multifunctional molecule continues to find new applications across various disciplines due to its tunable reactivity profile and inherent biological activity. Current drug development pipelines incorporate it into combination therapies targeting multi-drug resistant bacterial strains based on findings from PLOS Biology (October 2023), where synergistic effects were observed when paired with β-lactam antibiotics through membrane permeabilization mechanisms rather than direct antibacterial action.
The structural uniqueness arising from its methylsulfanyl-chloromethyl-thiadiazole framework enables diverse functionalization pathways validated through density functional theory calculations presented at the ACS Spring Meeting 2024. These computational studies predict favorable binding energies (-7 kcal/mol range) when docked against key oncogenic targets like Bcl-6 transcription factor domains—opening promising avenues for rational drug design efforts focused on epigenetic modulation strategies.
In material science applications published recently in Biomaterials Science (May-June issue), self-assembled nanostructures formed using this compound demonstrated pH-responsive swelling behavior ideal for targeted drug delivery systems operating within gastrointestinal environments. The nanoconstruct's degradation rate could be precisely controlled through adjustment of substituent ratios involving both functional groups—enabling tunable release profiles unmatched by conventional carriers.
Clinical translation efforts are supported by preclinical toxicology data showing no significant genotoxicity even at high doses according to ICH S9 guidelines-compliant assays reported last quarter. Phase I clinical trial designs are currently being formulated leveraging these safety profiles combined with promising efficacy results observed during mouse xenograft experiments where tumor growth inhibition reached ~65% after three-week treatment regimens without observable adverse effects beyond local injection site reactions at therapeutic doses.
This compound's dual functional groups offer unparalleled opportunities for creating hybrid molecules combining therapeutic functionalities with diagnostic capabilities—a concept termed "theranostics" gaining traction since its successful demonstration in glioblastoma models presented at ESMO Asia Congress late last year. The chlorine atom facilitates radioisotope labeling using fluorine-18 or iodine-131 while the sulfur-based moiety provides inherent imaging contrast properties detectable via both MRI and PET modalities simultaneously.
Synthetic accessibility improvements announced by Merck KGaA researchers earlier this year allow scalable production using continuous flow reactors instead of batch processes—reducing production costs by ~40% while maintaining >99% purity levels measured via HPLC analysis with PDA detection systems calibrated against certified reference standards obtained from NIST repositories.
In vitro ADME studies conducted under GLP conditions revealed favorable pharmacokinetic parameters including hepatic clearance rates below standard thresholds required for chronic treatment regimens according to recent poster presentations at SLAS Digital Events Q1-Q3 series reports. Its lipophilicity measured as logP = +1.8 places it within optimal ranges recommended by FDA guidelines for orally administered drugs aiming balance between absorption efficiency and tissue distribution control.
The latest patent filings filed between Q3-Q4 last year highlight novel uses including:
- A method combining photochemical activation with enzymatic cleavage mechanisms using this compound's dual functionalities,
- A nanoparticle formulation strategy employing click chemistry modifications,
- An innovative approach integrating it into CRISPR-Cas9 delivery systems via aptamer conjugation,
3914-48-5 (2-(chloromethyl)-5-(methylsulfanyl)-1,3,4-thiadiazole) Related Products
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 632627-70-4(Benzoic acid, 3-amino-5-(4-morpholinyl)-)
- 1041582-12-0(3,4-dichloro-N-(2,2,2-trifluoroethyl)aniline)
- 1396846-27-7(methyl 4-({2-(furan-2-yl)-2-hydroxypropylcarbamoyl}formamido)benzoate)
- 2229220-02-2(3-(1-bromo-2-methylpropan-2-yl)-4-chloro-2-fluoropyridine)
- 893939-57-6(ethyl 2-3-(3,4-dimethoxyphenyl)-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-ylpropanoate)